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Compound of Interest

Compound Name: Trichoviridin
CAS No.: 56283-32-0
Cat. No.: B15925787
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichoviridin is an isonitrile antibiotic produced by various species of the fungus Trichoderma,
notably Trichoderma viride.[1] It exhibits a range of biological activities, including antifungal and
antibacterial properties. The purification of Trichoviridin from fungal cultures is a critical step
for its characterization, bioactivity screening, and potential development as a therapeutic agent.
High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification
of natural products like Trichoviridin, offering high resolution and reproducibility. This
document provides detailed application notes and protocols for the extraction and subsequent
HPLC purification of Trichoviridin from Trichoderma fermentation broth.

Data Presentation
Table 1: HPLC Purification Parameters
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Parameter

Analytical HPLC

Preparative HPLC

Column

C18, 4.6 x 150 mm, 5 pm

C18, 21.2 x 250 mm, 10 pm

Mobile Phase A

Water with 0.1% Formic Acid

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic
Acid

Acetonitrile with 0.1% Formic
Acid

Gradient 10% to 90% B over 20 min 20% to 80% B over 40 min
Flow Rate 1.0 mL/min 20.0 mL/min

Detection Wavelength 225 nm 225 nm

Injection Volume 10 pL 1-5mL

Expected Retention Time

~12-15 min (Analytical)

Dependent on gradient and

flow

ble 2: : | | :

Step

Solvent/Reagent

Key Parameters

Liquid-Liquid Extraction

Ethyl Acetate

Repeat 3 times with equal

volume

Solvent Evaporation

Rotary Evaporator

Bath temperature < 40°C

Sample Reconstitution

Methanol or Acetonitrile/Water

For HPLC injection

Filtration

0.22 pm Syringe Filter

Prior to HPLC injection

Experimental Protocols

Fungal Fermentation and Extraction

This protocol outlines the initial steps for cultivating Trichoderma species and extracting the

crude secondary metabolites containing Trichoviridin.

Materials:

e Trichoderma viride culture
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o Potato Dextrose Broth (PDB) or a suitable production medium
e Shaking incubator

o Ethyl acetate (HPLC grade)

e Separatory funnel

» Rotary evaporator

Procedure:

 Inoculate a suitable volume of sterile production medium with a fresh culture of Trichoderma
viride.

 Incubate the culture in a shaking incubator at 25-28°C for 7-14 days.
 After the incubation period, separate the mycelial biomass from the culture broth by filtration.
o Transfer the culture filtrate to a separatory funnel.

o Perform a liquid-liquid extraction by adding an equal volume of ethyl acetate to the culture
filtrate.

o Shake the mixture vigorously for 2-3 minutes and then allow the layers to separate.
o Collect the upper ethyl acetate layer, which contains the secondary metabolites.

o Repeat the extraction process two more times with fresh ethyl acetate to maximize the
recovery of Trichoviridin.

o Combine all the ethyl acetate extracts and evaporate the solvent under reduced pressure
using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

Sample Preparation for HPLC Analysis

Proper sample preparation is crucial for obtaining high-quality HPLC results.

Materials:
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Crude Trichoviridin extract

Methanol or a mixture of Acetonitrile and Water (initial mobile phase composition)

Vortex mixer

Syringes

0.22 pm syringe filters

Procedure:

Dissolve a known amount of the crude extract in a minimal volume of methanol or the initial

mobile phase composition for the HPLC run.

Vortex the sample thoroughly to ensure complete dissolution.

Filter the dissolved sample through a 0.22 um syringe filter to remove any particulate matter
that could damage the HPLC column.

The filtered sample is now ready for injection into the HPLC system.

Analytical HPLC Method

This method is used for the initial analysis of the crude extract to identify the peak
corresponding to Trichoviridin and to optimize the separation conditions.

Instrumentation and Conditions:

HPLC System: An analytical HPLC system equipped with a UV-Vis detector.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pum particle size).

Mobile Phase A: Water with 0.1% (v/v) formic acid.

Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.

Gradient Program:
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0-2 min: 10% B

[e]

o

2-22 min: 10% to 90% B (linear gradient)

22-25 min: 90% B

[¢]

[¢]

25-27 min: 90% to 10% B (linear gradient)

[e]

27-30 min: 10% B (re-equilibration)
e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

o Detection: UV detection at 225 nm. The isonitrile functional group in Trichoviridin is
expected to have a UV absorbance maximum around this wavelength.

e Injection Volume: 10 pL.

Preparative HPLC Purification

Once the analytical method is established, it can be scaled up for preparative purification to
isolate a larger quantity of Trichoviridin.

Instrumentation and Conditions:
o HPLC System: A preparative HPLC system with a fraction collector.

e Column: A larger dimension C18 reversed-phase column (e.g., 21.2 x 250 mm, 10 um
particle size).

» Mobile Phase A: Water with 0.1% (v/v) formic acid.
e Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.
e Gradient Program:

o 0-5 min: 20% B
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[e]

5-45 min: 20% to 80% B (linear gradient)

45-50 min: 80% B

(¢]

[¢]

50-55 min: 80% to 20% B (linear gradient)

[¢]

55-65 min: 20% B (re-equilibration)

e Flow Rate: 20.0 mL/min.

e Column Temperature: Ambient.

» Detection: UV detection at 225 nm.

« Injection Volume: 1-5 mL of the concentrated, filtered extract.
Fraction Collection:

e Monitor the chromatogram in real-time.

o Collect the fraction corresponding to the Trichoviridin peak, which should elute at a
retention time analogous to the analytical run, considering the differences in gradient and
flow rate.

e Multiple injections may be necessary to process the entire crude extract.
» Pool the collected fractions containing pure Trichoviridin.

o Evaporate the solvent from the pooled fractions using a rotary evaporator or a lyophilizer to
obtain the purified Trichoviridin.

» Confirm the purity of the isolated compound using the analytical HPLC method.

Mandatory Visualization
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Caption: Workflow for the extraction and HPLC purification of Trichoviridin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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